Cas no 2385385-95-3 (3-[cyclohexyl({[(9H-fluoren-9-yl)methoxy]carbonyl})amino]propanoic acid)

• Product Name: 3-[cyclohexyl({[(9H-fluoren-9-yl)methoxy]carbonyl})amino]propanoic acid
• CAS No: 2385385-95-3
• MF: C₂₄H₂₇NO₄
• MW: 393.47548699379
• CID: 5898399
• PubChem ID: 165882880
• Update Time: 2025-08-05

3-[cyclohexyl({[(9H-fluoren-9-yl)methoxy]carbonyl})amino]propanoic acid Chemical and Physical Properties

Names and Identifiers

• EN300-6737607
• 2385385-95-3
• 3-[cyclohexyl({[(9H-fluoren-9-yl)methoxy]carbonyl})amino]propanoic acid

• Inchi： 1S/C24H27NO4/c26-23(27)14-15-25(17-8-2-1-3-9-17)24(28)29-16-22-20-12-6-4-10-18(20)19-11-5-7-13-21(19)22/h4-7,10-13,17,22H,1-3,8-9,14-16H2,(H,26,27)
• InChI Key： KDFWINNFIHXBNS-UHFFFAOYSA-N
• SMILES： O(CC1C2C=CC=CC=2C2=CC=CC=C12)C(N(CCC(=O)O)C1CCCCC1)=O

Computed Properties

• Exact Mass: 393.19400834g/mol
• Monoisotopic Mass: 393.19400834g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 29
• Rotatable Bond Count: 7
• Complexity: 551
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 66.8Ų

Additional information on 3-[cyclohexyl({[(9H-fluoren-9-yl)methoxy]carbonyl})amino]propanoic acid

Introduction to 3-[cyclohexyl({[(9H-fluoren-9-yl)methoxy]carbonyl})amino]propanoic Acid (CAS No. 2385385-95-3)

3-[cyclohexyl({[(9H-fluoren-9-yl)methoxy]carbonyl})amino]propanoic acid] is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. With a CAS number of 2385385-95-3, this compound represents a complex molecular structure that combines various functional groups, making it a promising candidate for further investigation in medicinal chemistry. The presence of both cyclohexyl and fluorenyl moieties, along with an amino and carboxylic acid functionality, suggests potential applications in the synthesis of bioactive molecules and drug candidates.

The compound's structure is characterized by a propanoic acid backbone, which is modified at the terminal carbon by an amino group that is further acylated with a cyclohexyl moiety. The acylation is achieved through the introduction of a methoxycarbonyl group derived from 9H-fluoren-9-yl, which adds rigidity and stability to the molecule. This structural feature is particularly intriguing from a chemical biology perspective, as it allows for the exploration of conformational dynamics and interactions within biological systems.

In recent years, there has been growing interest in the development of novel compounds that incorporate fluorenyl-based scaffolds due to their favorable photophysical properties and potential utility in imaging techniques. The fluorenyl group in 3-[cyclohexyl({[(9H-fluoren-9-yl)methoxy]carbonyl})amino]propanoic acid] not only contributes to the overall stability of the molecule but also opens up possibilities for its use in fluorescent probes and bioconjugation strategies. Such applications are particularly relevant in the context of drug discovery, where fluorescent labels can aid in tracking molecular interactions and understanding biological pathways.

The cyclohexyl group attached to the amino moiety serves as a steric buffer, influencing both the solubility and metabolic stability of the compound. This feature is crucial in pharmaceutical development, as it can enhance bioavailability and reduce unwanted side effects. Additionally, the propanoic acid moiety at the other end of the molecule provides a site for further functionalization, allowing chemists to tailor the compound for specific biological targets.

Recent studies have highlighted the importance of amino acid derivatives in drug design, particularly those that mimic natural amino acids but possess enhanced pharmacological properties. 3-[cyclohexyl({[(9H-fluoren-9-yl)methoxy]carbonyl})amino]propanoic acid] fits into this category, as it combines elements that are known to interact favorably with biological receptors and enzymes. For instance, its structure resembles that of β-alanine, a non-proteinogenic amino acid that plays roles in various metabolic processes. By incorporating modified side chains, such as the cyclohexyl and fluorenyl groups, researchers can fine-tune the compound's interactions with biological targets.

The methoxycarbonyl group (methoxycarbonyl) in the molecule acts as an acetylating agent, which is a common strategy in peptide synthesis and drug development. This functionality allows for further derivatization into amides or esters, expanding the range of possible applications for 3-[cyclohexyl({[(9H-fluoren-9-yl)methoxy]carbonyl})amino]propanoic acid]. Such modifications are essential for creating libraries of compounds that can be screened for biological activity across different therapeutic areas.

In light of current research trends, there is increasing emphasis on developing multifunctional compounds that can address multiple targets or exhibit dual mechanisms of action. The unique structure of 3-[cyclohexyl({[(9H-fluoren-9-yl)methoxy]carbonyl})amino]propanoic acid] makes it an attractive candidate for such investigations. Its ability to interact with various biological partners while maintaining structural integrity suggests potential applications in complex disease models where multiple pathways are involved.

The compound's potential utility extends beyond traditional drug discovery applications. For example, its fluorescence properties could make it useful in diagnostic assays or as a tool for studying protein-protein interactions. The fluorenyl group's ability to emit light upon excitation allows researchers to visualize its location within cells or tissues, providing insights into its biological function.

From a synthetic chemistry perspective, 3-[cyclohexyl({[(9H-fluoren-9-yl)methoxy]carbonyl})amino]propanoic acid] represents an interesting challenge due to its complex architecture. The synthesis involves multiple steps, including protection-deprotection strategies and precise functional group transformations. Advances in synthetic methodologies have made it possible to construct such molecules with increasing efficiency and yield, opening up new avenues for medicinal chemistry research.

The long-term prospects for this compound are promising, given its structural features and potential applications. As more research is conducted into its properties and biological activities, it may emerge as a key intermediate or lead compound in future drug development projects. Collaborative efforts between synthetic chemists and biologists will be crucial in realizing this potential fully.